1-Allyl-3-[2-(4-amino-phenyl)-2-oxo-ethyl]-3-hydroxy-1,3-dihydro-indol-2-one

• Molecular Formula: C19H18N2O3
• Molecular Weight: 322.4 g/mol
• IUPAC Name: 3-[2-(4-aminophenyl)-2-oxoethyl]-3-hydroxy-1-prop-2-enylindol-2-one
• InChI: InChI=1S/C19H18N2O3/c1-2-11-21-16-6-4-3-5-15(16)19(24,18(21)23)12-17(22)13-7-9-14(20)10-8-13/h2-10,24H,1,11-12,20H2
• InChI Key: UXRFJQBBWCHXAN-UHFFFAOYSA-N
• SMILES: C=CCN1C2=CC=CC=C2C(C1=O)(CC(=O)C3=CC=C(C=C3)N)O

Description

1-Allyl-3-[2-(4-amino-phenyl)-2-oxo-ethyl]-3-hydroxy-1,3-dihydro-indol-2-one is a compound with potential applications in scientific research.

Mechanism of Action

The mechanism of action for 1-Allyl-3-[2-(4-amino-phenyl)-2-oxo-ethyl]-3-hydroxy-1,3-dihydro-indol-2-one involves the inhibition of CK2 activity by binding to the ATP-binding site of the enzyme. This leads to a decrease in phosphorylation of CK2 substrates and subsequent cell death in cancer cells.
Biochemical and Physiological Effects:
In addition to its effects on CK2 activity, 1-Allyl-3-[2-(4-amino-phenyl)-2-oxo-ethyl]-3-hydroxy-1,3-dihydro-indol-2-one has been shown to induce apoptosis in cancer cells, inhibit angiogenesis, and reduce inflammation. These effects make it a promising candidate for the treatment of cancer and other diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 1-Allyl-3-[2-(4-amino-phenyl)-2-oxo-ethyl]-3-hydroxy-1,3-dihydro-indol-2-one in lab experiments is its specificity for CK2 inhibition. This allows for targeted inhibition of CK2 activity without affecting other kinases. However, one limitation is its low solubility in aqueous solutions, which may affect its efficacy in some experiments.

Future Directions

For research on 1-Allyl-3-[2-(4-amino-phenyl)-2-oxo-ethyl]-3-hydroxy-1,3-dihydro-indol-2-one include further investigation of its mechanisms of action, optimization of its synthesis method, and evaluation of its efficacy in preclinical and clinical trials. Additionally, its potential applications in other diseases beyond cancer should be explored.

Synthesis Methods

The synthesis method for 1-Allyl-3-[2-(4-amino-phenyl)-2-oxo-ethyl]-3-hydroxy-1,3-dihydro-indol-2-one involves the reaction between 3-acetylindole and 4-aminobenzophenone in the presence of allyl bromide and potassium carbonate. The resulting product is then purified using column chromatography.

Scientific Research Applications

1-Allyl-3-[2-(4-amino-phenyl)-2-oxo-ethyl]-3-hydroxy-1,3-dihydro-indol-2-one has potential applications in scientific research as an inhibitor of the protein kinase CK2. CK2 is a key regulator of cell growth and proliferation, and its dysregulation has been implicated in various diseases, including cancer. Inhibition of CK2 by 1-Allyl-3-[2-(4-amino-phenyl)-2-oxo-ethyl]-3-hydroxy-1,3-dihydro-indol-2-one has been shown to induce cell death in cancer cells and reduce tumor growth in animal models.